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Compound of Interest

4-Methylumbelliferyl beta-D-
Compound Name:
Xxylopyranoside

cat. No.: B1207223

This guide provides critical safety and handling information for researchers, scientists, and drug
development professionals working with 4-Methylumbelliferyl beta-D-xylopyranoside (CAS
No. 6734-33-4). Adherence to these protocols is essential for ensuring laboratory safety and
maintaining the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methylumbelliferyl beta-D-xylopyranoside is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)

Causes skin irritation (Skin corrosion/irritation - Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound.
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PPE Category Recommended Equipment  Specification Notes

Must be worn at all times in the

) Safety glasses with side- laboratory. A face shield may
Eye/Face Protection )
shields or goggles be necessary for splash
hazards.[1]

Nitrile rubber gloves are a
Hand Protection Chemical-resistant gloves suitable option. Inspect gloves

prior to use.[1]

A standard lab coat should be
Skin and Body Protection Laboratory coat worn and kept fastened to

protect from skin contact.

) Required when handling the
) ] Type N95 (US) or equivalent )
Respiratory Protection ) powder form to avoid
respirator ) ] ]
inhalation of dust particles.[1]

Operational and Disposal Plans

Handling and Storage:
¢ Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The
recommended storage temperature is -20°C.[1][2]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.

First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Disposal Plan: Dispose of this chemical and its container in accordance with local, regional,
and national regulations. Waste materials should be handled by a licensed waste disposal
company. Do not allow the product to reach the sewage system.

Experimental Workflow: Handling 4-
Methylumbelliferyl beta-D-xylopyranoside

The following diagram outlines the standard workflow for safely handling 4-Methylumbelliferyl
beta-D-xylopyranoside in a laboratory setting.
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Caption: Workflow for handling 4-Methylumbelliferyl beta-D-xylopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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